N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-(4-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C20H17FN4O3S/c1-12-10-17(22-18(26)11-28-15-8-4-3-7-14(15)27-2)25(24-12)20-23-19-13(21)6-5-9-16(19)29-20/h3-10H,11H2,1-2H3,(H,22,26)
• InChI Key: YQYBCOGBECEHEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)COC2=CC=CC=C2OC)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C20H17FN4O3S
• Molecular Weight: 412.4 g/mol

Description

N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C20H17FN4O3S and its molecular weight is 412.44. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

Research on compounds structurally similar to N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methoxyphenoxy)acetamide has been directed towards their synthesis and evaluation of anticancer properties. For instance, derivatives have been synthesized with a focus on targeting specific cancer cell lines, indicating potential utility in chemotherapeutic applications. These efforts include the design and synthesis of compounds based on the pyrazole and benzothiazole scaffolds, demonstrating significant cytotoxic activities against cancer cells in vitro (Al-Sanea et al., 2020), (Kaya et al., 2017).

Antimicrobial Activity

In addition to anticancer potential, some derivatives have been investigated for their antimicrobial activities. Studies have demonstrated the synthesis of novel compounds with significant activity against a range of bacterial and fungal strains, suggesting their potential as antimicrobial agents (Anuse et al., 2019), (Saravanan et al., 2010).

Pharmacological Evaluation

Pharmacological evaluations of related compounds include their assessment for various biological activities beyond anticancer and antimicrobial effects. These studies encompass a wide range of potential therapeutic applications, including anti-inflammatory and neuroprotective effects, showcasing the versatile nature of these chemical structures in drug development processes (Fitzgerald et al., 1986), (Stec et al., 2011).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with a wide range of biological activities, including anti-tubercular and antibacterial effects . Therefore, it’s plausible that this compound may interact with similar targets.

Mode of Action

The exact mode of action of this compound is currently unknown. Benzothiazole derivatives have been shown to exhibit inhibitory activity against various pathogens . The compound may interact with its targets, leading to changes that inhibit the growth or function of the pathogen.

Pharmacokinetics

Benzothiazole derivatives have been associated with favorable pharmacokinetic profiles .

Result of Action

Based on the known activities of benzothiazole derivatives, it’s plausible that the compound could lead to the inhibition of pathogen growth or function .